![molecular formula C16H20N3+ B13374464 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium](/img/structure/B13374464.png)
2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium
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Description
2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium is a compound of significant interest in the field of organic chemistry. This compound is known for its unique structural properties and potential applications in various scientific domains. It is a derivative of pyrazine, a heterocyclic aromatic organic compound, and features a dimethylamino group attached to a phenyl ring, which is further connected to a vinyl group.
Properties
Molecular Formula |
C16H20N3+ |
|---|---|
Molecular Weight |
254.35 g/mol |
IUPAC Name |
4-[(E)-2-(1,5-dimethylpyrazin-1-ium-2-yl)ethenyl]-N,N-dimethylaniline |
InChI |
InChI=1S/C16H20N3/c1-13-12-19(4)16(11-17-13)10-7-14-5-8-15(9-6-14)18(2)3/h5-12H,1-4H3/q+1 |
InChI Key |
AKWGVXOVEJVLMS-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=NC=C([N+](=C1)C)/C=C/C2=CC=C(C=C2)N(C)C |
Canonical SMILES |
CC1=NC=C([N+](=C1)C)C=CC2=CC=C(C=C2)N(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium typically involves a multi-step process. One common method includes the reaction of 4-(dimethylamino)benzaldehyde with 1,5-dimethylpyrazine in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions in an appropriate solvent like ethanol or methanol. The resulting product is then purified using recrystallization techniques .
Industrial Production Methods
On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. Large-scale reactors and continuous flow systems can be employed to ensure consistent production. The use of advanced purification methods such as column chromatography and high-performance liquid chromatography (HPLC) is also common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are possible, especially at the dimethylamino group, using reagents like alkyl halides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
Oxidation: The major products include carboxylic acids and ketones.
Reduction: The major products are typically alcohols and amines.
Substitution: The major products are substituted derivatives of the original compound.
Scientific Research Applications
2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium has a wide range of applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium involves its interaction with specific molecular targets and pathways. The compound can interact with cellular proteins and enzymes, leading to changes in their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
- 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1-methylquinolinium
- 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1-ethyl-pyridinium
- 2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,3,3-trimethyl-3H-indolium acetate
Uniqueness
2-{2-[4-(Dimethylamino)phenyl]vinyl}-1,5-dimethylpyrazin-1-ium is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research and industrial applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
